9H-1,9'-bicarbazole

• Molecular Formula: C24H16N2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 1-carbazol-9-yl-9H-carbazole
• InChI: InChI=1S/C24H16N2/c1-4-12-20-16(8-1)19-11-7-15-23(24(19)25-20)26-21-13-5-2-9-17(21)18-10-3-6-14-22(18)26/h1-15,25H
• InChI Key: JEADPTOLLYQLRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=CC=C3)N4C5=CC=CC=C5C6=CC=CC=C64
• CAS No.: 27825-35-0

Description

9H-1,9’-Bicarbazole is a derivative of carbazole, a tricyclic aromatic compound. This compound consists of two carbazole units connected at the 9-position, forming a unique molecular structure.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 9H-1,9’-bicarbazole can be achieved through various methods. One approach involves photostimulated SRN1 substitution reactions, which allow for the intramolecular C–N bond formation of 2′-halo [1,1′-biphenyl]-2-amines under mild and “transition-metal-free” conditions. Another method includes the one-pot synthesis of (E)-9-(2-iodovinyl)-9H-carbazole, which is used as a building block in palladium-catalyzed Sonogashira and Suzuki-Miyaura coupling reactions to yield new π-conjugated carbazoles.

Industrial Production Methods: Industrial production methods for 9H-1,9’-bicarbazole typically involve catalytic, high-yielding, and scalable procedures. For instance, the synthesis of 9H-carbazole-3,6-dicarbonitrile, which can be hydrolyzed to 9H-carbazole-3,6-dicarboxylic acid, serves as a versatile organic building block.

Chemical Reactions Analysis

Types of Reactions: 9H-1,9’-Bicarbazole undergoes various chemical reactions essential for its functionalization and application. These reactions include oxidation, reduction, and substitution.

Common Reagents and Conditions:

Oxidation: The oxidation of 9H-carbazole by biphenyl-utilizing bacteria leads to the formation of hydroxylated metabolites.

Reduction: Lithium aluminum hydride (LAH)-mediated reduction is commonly used in the synthesis of carbazole derivatives.

Substitution: Palladium-catalyzed tandem reactions and amination reactions are frequently employed for the synthesis of functionalized carbazoles.

Major Products: The major products formed from these reactions include hydroxylated carbazoles, carbazole-3,6-dicarboxylic acid, and various π-conjugated carbazoles .

Scientific Research Applications

9H-1,9’-Bicarbazole has found extensive use in various scientific research applications:

Chemistry: It serves as a building block for the development of materials in organic optoelectronics, such as OLEDs.

Biology: Hydroxylated metabolites of 9H-carbazole have potential pharmacological applications.

Medicine: Carbazole derivatives exhibit antifungal, antiviral, antibacterial, anticancer, antiparasitic, and protein-kinase blocking activities.

Industry: The compound is used in the production of advanced materials with unique optoelectronic properties.